Cas no 1443309-93-0 (2-n-Butoxy-3,5-difluorobenzoyl chloride)

• Product Name: 2-n-Butoxy-3,5-difluorobenzoyl chloride
• CAS No: 1443309-93-0
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• MDL: MFCD22372966
• CID: 5150827
• Update Time: 2026-03-03

2-n-Butoxy-3,5-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-n-Butoxy-3,5-difluorobenzoyl chloride

• MDL： MFCD22372966
• Inchi： 1S/C11H11ClF2O2/c1-2-3-4-16-10-8(11(12)15)5-7(13)6-9(10)14/h5-6H,2-4H2,1H3
• InChI Key： OOJDKAJXIBKVIY-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(F)=CC(F)=C1OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 2-n-Butoxy-3,5-difluorobenzoyl chloride

Recent Advances in the Application of 2-n-Butoxy-3,5-difluorobenzoyl Chloride (CAS: 1443309-93-0) in Chemical Biology and Pharmaceutical Research

The compound 2-n-Butoxy-3,5-difluorobenzoyl chloride (CAS: 1443309-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and developments related to this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of 2-n-Butoxy-3,5-difluorobenzoyl chloride in the synthesis of novel fluorinated benzamide derivatives, which exhibit promising pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the preparation of selective kinase inhibitors, showcasing its importance in targeted cancer therapy. The compound's unique fluorination pattern and butoxy side chain contribute to enhanced binding affinity and metabolic stability of the resulting drug candidates.

In addition to its applications in drug discovery, 2-n-Butoxy-3,5-difluorobenzoyl chloride has been employed in the development of fluorescent probes for biological imaging. A recent publication in Chemical Communications (2024) described its incorporation into a series of fluorogenic substrates for detecting enzyme activity in live cells. The study reported excellent selectivity and sensitivity, attributed to the compound's ability to modulate the electronic properties of the fluorophore.

Mechanistic studies have also shed light on the reactivity profile of this compound. Density functional theory (DFT) calculations, as reported in Organic & Biomolecular Chemistry (2023), revealed that the difluorobenzoyl moiety significantly influences the electrophilicity of the carbonyl carbon, making it an efficient acylating agent under mild conditions. This property has been exploited in the synthesis of complex natural product analogs and peptide conjugates.

From a safety and scalability perspective, recent process chemistry research has addressed the challenges associated with large-scale production of 2-n-Butoxy-3,5-difluorobenzoyl chloride. A 2024 patent application by a leading pharmaceutical company disclosed an improved synthetic route that minimizes hazardous byproducts while maintaining high yield (85-90%). This advancement is expected to facilitate broader adoption of the compound in industrial settings.

Looking forward, the unique chemical properties of 2-n-Butoxy-3,5-difluorobenzoyl chloride (CAS: 1443309-93-0) position it as a valuable building block for diverse applications in medicinal chemistry and chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, areas that could benefit from its balanced reactivity and fluorination pattern. The compound continues to demonstrate its importance as a versatile tool in modern drug discovery pipelines.